Cas no 22004-65-5 (bis(2,6-Dimethylphenyl)methanol)

• Product Name: bis(2,6-Dimethylphenyl)methanol
• CAS No: 22004-65-5
• MF: C₁₇H₂₀O
• MW: 240.340105056763
• CID: 283651
• Update Time: 2025-07-18

bis(2,6-Dimethylphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-(2,6-dimethylphenyl)-2,6-dimethyl-
• BENZENEMETHANOL, A-(2,6-DIMETHYLPHENYL)-2,6-DIMETHYL- (9CI)
• Benzenemethanol, α-(2,6-dimethylphenyl)-2,6-dimethyl-
• bis(2,6-dimethylphenyl)methanol
• 2,2',6,6'-Tetramethyl-benzhydrol
• 2,2',6,6'-Tetramethylbenzhydryl alcohol
• 2,6,2',6'-Tetramethyl-benzhydrol
• Bis-(2.6-dimethyl-phenyl)-methanol
• Di-[2.6]xylyl-methanol
• EINECS 244-712-1
• Hydroxy-bis-(2.6-dimethyl-phenyl)-methan
• bis(2,6-Dimethylphenyl)methanol

• Inchi： 1S/C17H20O/c1-11-7-5-8-12(2)15(11)17(18)16-13(3)9-6-10-14(16)4/h5-10,17-18H,1-4H3
• InChI Key： OKFOGGVYBGIWSE-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 240.15100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 20.23000
• LogP: 4.00190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on bis(2,6-Dimethylphenyl)methanol

Bis(2,6-Dimethylphenyl)Methanol (CAS No. 22004-65-5): An Overview and Recent Developments

Bis(2,6-dimethylphenyl)methanol (CAS No. 22004-65-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and catalysis. This compound is characterized by its symmetric structure, featuring two 2,6-dimethylphenyl groups attached to a central methanol moiety. The presence of these functional groups imparts specific reactivity and solubility characteristics that make it a valuable building block in synthetic chemistry.

Recent research has highlighted the importance of bis(2,6-dimethylphenyl)methanol in the development of novel catalysts and ligands. For instance, a study published in the Journal of Catalysis demonstrated that this compound can be used as a precursor to synthesize highly active and selective catalysts for the hydrogenation of unsaturated hydrocarbons. The 2,6-dimethylphenyl groups provide steric protection and electronic modulation, which are crucial for enhancing the catalytic performance.

In the pharmaceutical industry, bis(2,6-dimethylphenyl)methanol has shown promise as a key intermediate in the synthesis of several drug candidates. Its ability to form stable complexes with metal ions makes it an attractive candidate for the development of metal-based drugs. A notable example is its use in the synthesis of platinum(II) complexes, which have been investigated for their potential anticancer properties. Research published in the Journal of Medicinal Chemistry reported that these complexes exhibit significant cytotoxicity against various cancer cell lines, suggesting their potential as novel anticancer agents.

The solubility and stability of bis(2,6-dimethylphenyl)methanol have also been explored in the context of drug delivery systems. A study in the International Journal of Pharmaceutics investigated the use of this compound as a solubilizing agent for poorly water-soluble drugs. The results showed that it can significantly enhance the solubility and bioavailability of these drugs, making it a valuable component in the formulation of oral and parenteral drug delivery systems.

In materials science, bis(2,6-dimethylphenyl)methanol has found applications in the synthesis of advanced polymers and functional materials. Its unique structure allows it to serve as a monomer or crosslinking agent in polymerization reactions. For example, a recent study published in the Macromolecules journal reported the synthesis of high-performance polymers using this compound as a building block. These polymers exhibited excellent mechanical properties and thermal stability, making them suitable for use in various industrial applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Research on the biodegradability and toxicity of bis(2,6-dimethylphenyl)methanol has shown that it is relatively non-toxic and biodegradable under appropriate conditions. This makes it an environmentally friendly alternative to other organic compounds with similar functionalities.

In conclusion, bis(2,6-dimethylphenyl)methanol (CAS No. 22004-65-5) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties make it an essential component in synthetic chemistry, catalysis, pharmaceuticals, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.